4-(3-Bromo-2,2-dimethylpropyl)-1-methyl-1H-1,2,3-triazole

• Molecular Formula: C8H14BrN3
• Molecular Weight: 232.12 g/mol
• SMILES: CC(C)(CC1=CN(N=N1)C)CBr
• InChI: InChI=1S/C8H14BrN3/c1-8(2,6-9)4-7-5-12(3)11-10-7/h5H,4,6H2,1-3H3
• InChIKey: RULHHCATEGCPGJ-UHFFFAOYSA-N

Physicochemical Identity of 4-(3-Bromo-2,2-dimethylpropyl)-1-methyl-1H-1,2,3-triazole

4-(3-Bromo-2,2-dimethylpropyl)-1-methyl-1H-1,2,3-triazole (CAS 1700093-52-2, molecular formula C₈H₁₄BrN₃, MW 232.12 g/mol) is a halogenated 1,4-disubstituted 1,2,3-triazole featuring a primary alkyl bromide side chain bearing a gem-dimethyl branch and an N1-methyl substituent on the triazole ring [1]. The compound belongs to the 1-methyl-1H-1,2,3-triazole regioisomeric class, which is distinguished from the 2-methyl-2H-1,2,3-triazole class by a fundamental difference in nitrogen substitution pattern that governs basicity, dipole moment, and hydrogen-bonding capability . The bromoalkyl appendage serves as a versatile electrophilic handle for nucleophilic substitution and cross-coupling, while the gem-dimethyl group introduces steric bulk and modulates lipophilicity relative to linear-chain analogs [2]. Commercially, the compound is supplied as a research chemical with a typical minimum purity specification of 95% .

Regioisomer1-Methyl-1H-1,2,3-triazole core with reported basicity and polarity profile

Electrophilic HandleNeopentyl-type primary alkyl bromide suitable for SN2, cross-coupling, and functionalization

Steric/Lipophilic TuningGem-dimethyl branch restricts conformation and modifies computed logP relative to linear analogs

Supply ContinuityActive multi-vendor stocking reported for this regioisomer (research-grade, 95% purity typical)

• [1] PubChem CID 107058036. 4-(3-Bromo-2,2-dimethylpropyl)-1-methyl-1H-1,2,3-triazole. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1700093-52-2 (accessed 2026-05-01). View Source
• [2] Talele, T.T. Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. J. Med. Chem. 2018, 61, 2166–2210. https://doi.org/10.1021/acs.jmedchem.7b00315. View Source

Why 4-(3-Bromo-2,2-dimethylpropyl)-1-methyl-1H-1,2,3-triazole Cannot Be Replaced

Within the broader family of C₈H₁₄BrN₃ bromoalkyl-triazoles, three structural variables—regioisomeric form (1-methyl-1H vs. 2-methyl-2H), triazole ring isomer (1,2,3 vs. 1,2,4), and alkyl chain architecture (linear vs. gem-dimethyl-branched)—produce physically distinct chemical entities with non-interchangeable properties [1]. The 1-methyl-1H regioisomer exhibits a conjugate acid pKa of approximately 1.25, conferring measurable basicity, whereas the 2-methyl-2H counterpart is a substantially weaker base . Computed lipophilicity differs by 0.6 log units (XLogP3 1.9 vs. 2.5) between the two regioisomers, directly impacting partitioning behavior in biphasic reaction systems and biological membrane permeability predictions [2][3]. Furthermore, the gem-dimethyl substituent alters steric accessibility at the electrophilic bromomethyl center compared to unsubstituted propyl-chain analogs, affecting nucleophilic substitution kinetics [4]. These quantifiable differences mean that procurement selection must be guided by the specific regioisomeric and structural identity of the compound, not merely by matching molecular formula or triazole class.

Regioisomeric form (1-methyl-1H vs 2-methyl-2H)

Basicity, lipophilicity, and dipole moment diverge substantially; triazole isomers may not be functionally interchangeable in coordination, partitioning, or bioisostere applications.

Ring isomer (1,2,3- vs 1,2,4-triazole)

Hydrogen-bond donor/acceptor profiles and acid-base properties differ; 1,2,3-triazole acts as a dual H-bond acceptor without donor ability, unlike 1,2,4-triazole.

Side-chain architecture (gem-dimethyl vs linear)

Steric shielding at the electrophilic bromomethyl center and conformational restriction may alter nucleophilic substitution kinetics and metabolic stability trends.

• [1] Guan, Q.; Xing, S.; Wang, L.; Zhu, S.; Shi, Y.; Tang, H.; Zhang, J.; Li, Y.; Cheng, M. Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application. J. Med. Chem. 2024, 67 (10), 7788–7824. https://pubmed.ncbi.nlm.nih.gov/38699796/. View Source
• [2] PubChem CID 107058036. 4-(3-Bromo-2,2-dimethylpropyl)-1-methyl-1H-1,2,3-triazole. Computed Properties: XLogP3-AA = 1.9. https://pubchem.ncbi.nlm.nih.gov/compound/1700093-52-2 (accessed 2026-05-01). View Source
• [3] PubChem CID 130592295. 4-(3-Bromo-2,2-dimethylpropyl)-2-methyl-2H-1,2,3-triazole. Computed Properties: XLogP3-AA = 2.5. https://pubchem.ncbi.nlm.nih.gov/compound/1862419-40-6 (accessed 2026-05-01). View Source
• [4] Talele, T.T. Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. J. Med. Chem. 2018, 61, 2166–2210. Section on conformational restriction and steric effects. https://doi.org/10.1021/acs.jmedchem.7b00315. View Source

Quantitative Differentiation for 4-(3-Bromo-2,2-dimethylpropyl)-1-methyl-1H-1,2,3-triazole

Regioisomeric Basicity: 1-Methyl vs. 2-Methyl Triazole

The conjugate acid of 1-methyl-1H-1,2,3-triazole, which constitutes the core heterocycle of the target compound, exhibits a measured pKa of 1.25 in aqueous solution, comparable to that of the parent 1H-1,2,3-triazole (pKa 1.17) . By contrast, 2-methyl-2H-1,2,3-triazole is characterized as a 'much weaker base' in the same authoritative compilation, with its basicity substantially lower due to the formation of a less stable pyrazolium-type cation upon protonation compared to the imidazolium-type cation formed by the 1-methyl isomer . This basicity difference directly affects protonation state at physiologically relevant pH ranges and modulates the compound's capacity to act as a hydrogen-bond acceptor or metal-coordinating ligand.

Basicity

Class-level

Target pKa 1.25 vs Comparator qualitatively “much weaker base”

1-Methyl-1H retains measurable basicity; 2-methyl-2H is substantially weaker

Source: Science of Synthesis compilation; exact ΔpKa not provided

Evidence Dimension	Conjugate acid pKa (basicity of the triazole ring)
Target Compound Data	pKa = 1.25 (1-methyl-1H-1,2,3-triazole core; the substituent at the 4-position is not expected to substantially alter ring basicity)
Comparator Or Baseline	2-Methyl-2H-1,2,3-triazole: described qualitatively as 'a much weaker base'; parent 1H-1,2,3-triazole: pKa = 1.17
Quantified Difference	1-Methyl-1H-1,2,3-triazole retains basicity comparable to the parent (ΔpKa only +0.08 vs. 1H-1,2,3-triazole), whereas the 2-methyl regioisomer is substantially less basic (exact ΔpKa not reported in the source, but characterized as qualitatively large).
Conditions	Aqueous solution; pKa values determined for the conjugate acids of the N-methyltriazoles. Source: Science of Synthesis, Vol. 13, Section 13.13.

Why This Matters

For applications requiring metal coordination (e.g., click chemistry catalysis, metallodrug design, or MOF construction), the 1-methyl-1H regioisomer's retained basicity enables nitrogen lone-pair availability that is absent in the weakly basic 2-methyl-2H form.

Regioisomeric Lipophilicity: 1-Methyl vs. 2-Methyl Triazole

Direct comparison of PubChem-computed XLogP3-AA values for the two regioisomers bearing identical 3-bromo-2,2-dimethylpropyl side chains reveals a lipophilicity difference of 0.6 log units: the target 1-methyl-1H compound has XLogP3-AA = 1.9 [1], while its 2-methyl-2H regioisomer (CAS 1862419-40-6) has XLogP3-AA = 2.5 [2]. This ΔlogP of +0.6 for the 2-methyl isomer represents an approximately 4-fold higher predicted octanol-water partition coefficient, which would translate to measurably different retention times in reversed-phase HPLC and distinct partitioning behavior in liquid-liquid extraction protocols.

Lipophilicity

Reported

ΔXLogP3 = -0.6 (Target 1.9 vs 2-Me 2.5)

Target is more hydrophilic; ~4-fold lower computed partition coefficient

Computed XLogP3-AA values; experimental logP may differ

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3-AA = 1.9 (4-(3-Bromo-2,2-dimethylpropyl)-1-methyl-1H-1,2,3-triazole, CAS 1700093-52-2)
Comparator Or Baseline	XLogP3-AA = 2.5 (4-(3-Bromo-2,2-dimethylpropyl)-2-methyl-2H-1,2,3-triazole, CAS 1862419-40-6)
Quantified Difference	ΔXLogP3-AA = -0.6 (target is more hydrophilic by 0.6 log units; approximately 4-fold difference in predicted partition coefficient)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18). Both values derived from the same computational method, enabling direct comparison.

Why This Matters

The 0.6 log unit difference in predicted lipophilicity is substantial enough to affect retention in preparative chromatography, solubility in aqueous reaction media, and predicted membrane permeability in biological assays—making the two regioisomers functionally non-equivalent despite identical molecular formula and side chain.

• [1] PubChem CID 107058036. 4-(3-Bromo-2,2-dimethylpropyl)-1-methyl-1H-1,2,3-triazole. Computed Properties: XLogP3-AA = 1.9. https://pubchem.ncbi.nlm.nih.gov/compound/1700093-52-2 (accessed 2026-05-01). View Source
• [2] PubChem CID 130592295. 4-(3-Bromo-2,2-dimethylpropyl)-2-methyl-2H-1,2,3-triazole. Computed Properties: XLogP3-AA = 2.5. https://pubchem.ncbi.nlm.nih.gov/compound/1862419-40-6 (accessed 2026-05-01). View Source

Dipole Moment: 1H- vs. 2H-1,2,3-Triazole

Experimental dipole moment measurements for the parent unsubstituted 1,2,3-triazole tautomers provide a class-level framework for understanding polarity differences between 1-substituted and 2-substituted derivatives. The 1H-1,2,3-triazole tautomer has a measured dipole moment of 4.38 D, while the 2H-1,2,3-triazole tautomer has a dipole moment of only 0.22 D—a nearly 20-fold difference . Since N1-methylation locks the triazole into the 1H-type electronic configuration (imidazolium-type cation), the target compound is expected to retain high polarity, whereas the 2-methyl regioisomer (locked into the 2H-type configuration) would exhibit substantially lower polarity. This polarity divergence has experimentally confirmed consequences: the 1H-tautomer of 1,2,3-triazole has a higher solution-phase population in polar solvents due to its larger dipole moment, directly affecting solubility .

Dipole

Class-level

~20× higher dipole moment (4.38 D vs 0.22 D)

1H/1-methyl class exhibits high polarity; 2H/2-methyl class much lower

Class-level inference from parent tautomers; substituent effects not measured

Evidence Dimension	Experimental dipole moment (measured in benzene at 25°C)
Target Compound Data	1H-1,2,3-triazole (tautomeric parent of the 1-methyl-1H class): μ = 4.38 D; 1-methyl-1H-1,2,3-triazole is expected to retain a similarly high dipole moment due to analogous electronic structure
Comparator Or Baseline	2H-1,2,3-triazole (tautomeric parent of the 2-methyl-2H class): μ = 0.22 D
Quantified Difference	Δμ ≈ 4.16 D (approximately 20-fold higher for the 1H/1-methyl class vs. the 2H/2-methyl class)
Conditions	Experimental dipole moments measured in benzene solution. Data from Science of Synthesis, Vol. 13, referencing original literature [7, 10–14]. The inference to N-methyl derivatives is supported by the fact that N1-methylation locks the electronic structure analogous to the 1H-tautomer.

Why This Matters

The near-20-fold higher dipole moment of the 1-methyl-1H class translates to significantly greater solubility in polar solvents (water, DMSO, DMF), more favorable interactions with polar stationary phases in chromatography, and stronger intermolecular dipole-dipole interactions in crystalline engineering applications.

Side Chain Architecture: Gem-Dimethyl vs. Linear

The target compound (MW 232.12 g/mol, XLogP3 1.9) [1] differs from its linear-chain analog 4-(3-bromopropyl)-1-methyl-1H-1,2,3-triazole (CAS 1696985-92-8, MW 204.07 g/mol) by the presence of a gem-dimethyl branch at the C-2 position of the propyl linker. This structural difference adds 28.05 g/mol to the molecular weight and introduces steric shielding around the electrophilic bromomethyl carbon (neopentyl-type primary alkyl bromide). The gem-dimethyl group is extensively documented in medicinal chemistry literature to confer multiple benefits: it can restrict conformational flexibility (Thorpe-Ingold effect), shield adjacent metabolically labile positions from oxidative enzymes, and modulate the pKa of nearby functional groups through inductive effects [2]. While direct metabolic stability data for this specific compound are not available in the public domain, the gem-dimethyl structural motif has been demonstrated in numerous drug discovery programs to reduce CYP-mediated oxidative metabolism at adjacent positions and decrease glucuronidation rates compared to non-gem-dimethyl analogs [2].

Side Chain

Cross-study

MW 232.12 (gem-dimethyl) vs 204.07 (linear); Δ +28.05 g/mol

Gem-dimethyl adds steric bulk; may restrict conformation and improve metabolic stability

Metabolic stability inferred from class literature; compound-specific data not available

Evidence Dimension	Molecular weight and predicted steric/physicochemical properties of the side chain
Target Compound Data	MW = 232.12 g/mol; side chain = 3-bromo-2,2-dimethylpropyl (gem-dimethyl-branched); XLogP3 = 1.9
Comparator Or Baseline	4-(3-Bromopropyl)-1-methyl-1H-1,2,3-triazole: MW = 204.07 g/mol; side chain = 3-bromopropyl (linear); XLogP3 not explicitly available but expected lower due to reduced carbon count
Quantified Difference	ΔMW = +28.05 g/mol (13.7% increase); the gem-dimethyl group adds steric bulk at the position beta to the bromine atom, converting a flexible linear propyl chain into a conformationally restricted neopentyl-type scaffold
Conditions	MW and XLogP3 from PubChem computed properties. Gem-dimethyl effects on metabolic stability from the Talele (2018) review in J. Med. Chem., which compiles >100 examples across multiple chemotypes.

Why This Matters

In medicinal chemistry and chemical biology applications, the gem-dimethyl group is a recognized strategy for improving the metabolic stability of alkyl-linker-containing probes and drug candidates. When selecting a bromoalkyl-triazole building block for in vitro or in vivo studies, the gem-dimethyl variant is expected to exhibit superior resistance to oxidative metabolism compared to the linear bromopropyl analog.

• [1] PubChem CID 107058036. 4-(3-Bromo-2,2-dimethylpropyl)-1-methyl-1H-1,2,3-triazole. Molecular Weight = 232.12 g/mol; XLogP3-AA = 1.9. https://pubchem.ncbi.nlm.nih.gov/compound/1700093-52-2 (accessed 2026-05-01). View Source
• [2] Talele, T.T. Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. J. Med. Chem. 2018, 61, 2166–2210. Sections 3.1–3.4 on conformational restriction, metabolic stability, and pKa modulation. https://doi.org/10.1021/acs.jmedchem.7b00315. View Source

Ring Isomer: 1,2,3-Triazole vs. 1,2,4-Triazole

The 1,2,3-triazole ring isomer exhibits fundamentally different acid-base properties compared to the 1,2,4-triazole isomer. The conjugate acid of 1H-1,2,3-triazole has a pKa of 1.17 (weak base), while the conjugate acid of 1,2,4-triazole (1,2,4-triazolium) has a pKa of 2.45 [1][2]. The neutral 1,2,4-triazole molecule additionally possesses an acidic N–H proton with pKa ≈ 10.26, a feature absent in N-substituted 1,2,3-triazoles [2]. This means that at physiological pH (7.4), the 1,2,3-triazole ring is predominantly neutral and unprotonated (pKa of conjugate acid = 1.17, far below physiological pH), whereas 1,2,4-triazole exists in equilibrium with its neutral and anionic forms. Furthermore, a comprehensive 2024 review in the Journal of Medicinal Chemistry highlights that the 1,2,3-triazole scaffold functions as a dual hydrogen-bond acceptor (via N2 and N3) with no hydrogen-bond donor capacity when N-substituted, making it a distinctive bioisostere for amide bonds and phenyl rings [3]. The 1,2,4-triazole, by contrast, can act as both a hydrogen-bond donor and acceptor when unsubstituted at N1.

Ring Isomer

Class-level

1,2,3-triazole pKa (conjugate acid) 1.17 vs 1,2,4-triazole 2.45

1,2,3-triazole is dual H-bond acceptor; 1,2,4-triazole can also donate H-bond

Ring isomer choice is fundamental to design; not a simple substitution

Evidence Dimension	Conjugate acid pKa (basicity) and hydrogen-bond donor/acceptor profile of the triazole ring system
Target Compound Data	1H-1,2,3-Triazole (parent of 1,2,3-triazole class): pKa (conjugate acid) = 1.17; neutral species pKa ≈ 9.4 (weak acid). Dual H-bond acceptor (N2, N3), zero H-bond donor (when N-substituted). Dipole moment: 4.38 D.
Comparator Or Baseline	1,2,4-Triazole: pKa (conjugate acid) = 2.45; neutral pKa ≈ 10.26. Can act as H-bond donor (N–H) and acceptor. Dipole moment: approximately 3.2 D (depending on tautomer).
Quantified Difference	ΔpKa (conjugate acid) = -1.28 (1,2,3-triazole is more acidic in its protonated form, i.e., a weaker base); ΔpKa (neutral) ≈ -0.86; 1,2,3-triazole lacks the N–H hydrogen-bond donor present in 1,2,4-triazole.
Conditions	Aqueous pKa values from multiple sources including the PMC Table 4 compilation and Wikipedia. Dipole moment from Science of Synthesis. All values at approximately 25°C.

Why This Matters

The absence of an H-bond donor and the weaker basicity of 1,2,3-triazoles make them more suitable as metabolically stable amide bond bioisosteres, whereas 1,2,4-triazoles are preferred when an additional H-bond donor interaction or stronger metal-chelating basicity is pharmacophorically required. The choice between these ring isomers is not a trivial substitution but a fundamental design decision.

• [1] PMC Table 4. Estimated pKa Values of Some Heterocyclic Compounds. 1H-1,2,3-Triazole pKa: 13.9 (neutral); 1,2,4-Triazole pKa: 14.75 (neutral). Data compilation accessed via https://pmc.ncbi.nlm.nih.gov/ (accessed 2026-05-01). Note: conjugate acid pKa for 1H-1,2,3-triazole = 1.17 from Science of Synthesis. View Source
• [2] Wikipedia. 1,2,4-Triazole. pKa of 1,2,4-triazolium (C₂N₃H₄⁺) = 2.45; pKa of neutral 1,2,4-triazole = 10.26. https://en.wikipedia.org/wiki/1,2,4-Triazole (accessed 2026-05-01). View Source
• [3] Guan, Q.; Xing, S.; Wang, L.; Zhu, S.; Shi, Y.; Tang, H.; Zhang, J.; Li, Y.; Cheng, M. Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application. J. Med. Chem. 2024, 67 (10), 7788–7824. Sections on dual H-bond acceptor capability and bioisosterism. https://pubmed.ncbi.nlm.nih.gov/38699796/. View Source

Procurement Availability: 1-Methyl vs. 2-Methyl Regioisomer

Both the target 1-methyl-1H compound (CAS 1700093-52-2) and its 2-methyl-2H regioisomer (CAS 1862419-40-6) are commercially available as research-grade chemicals with a minimum purity specification of 95% . However, a notable procurement-relevant distinction is found in the sourcing status: as of the date of evidence compilation, the 2-methyl-2H regioisomer has been listed as 'Discontinued' by at least one major specialty chemical supplier (CymitQuimica) , whereas the 1-methyl-1H target compound remains actively stocked by multiple vendors (AKSci, Leyan, and others) . This suggests more reliable ongoing supply continuity for the 1-methyl-1H regioisomer. Both compounds share identical molecular formula (C₈H₁₄BrN₃), molecular weight (232.12 g/mol), and are supplied with similar long-term storage recommendations (cool, dry place) .

Supply

Data to verify

Target actively stocked by multiple vendors; 2-Me regioisomer showed discontinuation

1-Methyl regioisomer exhibits stronger supply continuity for long-term projects

Vendor status as of 2025–2026; procurement conditions may change

Evidence Dimension	Commercial availability, purity specification, and supply continuity
Target Compound Data	CAS 1700093-52-2; Min. Purity Spec: 95% (AKSci); actively stocked by AKSci, Leyan (Cat. 2096291), and other vendors
Comparator Or Baseline	CAS 1862419-40-6 (2-methyl-2H regioisomer); Min. Purity Spec: 95% (Leyan, Cat. 2106642); listed as 'Discontinued' by CymitQuimica (Ref. 3D-MZC41940)
Quantified Difference	Identical purity specification (95%). The key differentiation is supply continuity: the 1-methyl-1H isomer is actively stocked by multiple independent vendors; the 2-methyl-2H isomer shows evidence of supplier discontinuation, raising procurement risk for long-term projects.
Conditions	Vendor catalog data accessed as of Q2 2025–Q2 2026. Purity specifications are vendor-declared minimum values and may vary between batches. Supply status is subject to change.

Why This Matters

For research programs requiring multi-year compound availability (lead optimization campaigns, material science development, or building block library maintenance), the demonstrated multi-vendor active supply of the 1-methyl-1H regioisomer reduces the risk of supply disruption compared to the 2-methyl-2H regioisomer, which has shown supplier attrition.

Application Scenarios for 4-(3-Bromo-2,2-dimethylpropyl)-1-methyl-1H-1,2,3-triazole

Metabolically Stabilized Triazole Probes

The gem-dimethyl branch in the side chain, combined with the N1-methyl-1,2,3-triazole core, makes this compound an advantageous building block for constructing metabolically stabilized chemical probes. The gem-dimethyl group has been extensively validated in medicinal chemistry to reduce CYP-mediated oxidative metabolism at adjacent positions . Coupled with the 1,2,3-triazole ring's inherent metabolic stability and its established role as a bioisostere for amide bonds (dual H-bond acceptor, zero H-bond donor when N-substituted), this building block enables the introduction of a non-classical amide replacement with a bromoalkyl functional handle for further diversification via nucleophilic substitution or metal-catalyzed cross-coupling [5]. The 1-methyl-1H regioisomeric form additionally ensures a measurable basicity (pKa 1.25) and high dipole moment (class value ≈ 4.38 D), which can be exploited for target engagement through charge-reinforced hydrogen bonding [6]. Typical experimental workflow: the bromoalkyl group is reacted with amine, thiol, or phenoxide nucleophiles (SN2), or subjected to Pd-catalyzed Suzuki-Miyaura or Buchwald-Hartwig coupling after conversion to the corresponding organometallic species.

MOF and Coordination Ligand Scaffold

The retained basicity (pKa 1.25) of the N1-methyl-1,2,3-triazole core, in contrast to the much weaker basicity of the N2-methyl isomer, enables the target compound to serve as a precursor for ligands in which nitrogen lone-pair availability is critical for metal coordination . The experimental dipole moment of the 1H-1,2,3-triazole system (4.38 D) far exceeds that of the 2H-system (0.22 D), indicating substantially greater polarity and stronger metal-ligand electrostatic interactions . The bromoalkyl side chain provides a covalent anchoring point for immobilization onto polymers, silica, or other solid supports, enabling the construction of heterogeneous catalysts or functionalized metal-organic frameworks (MOFs). For researchers selecting between 1,2,3-triazole and 1,2,4-triazole ligands, the 1,2,3-isomer uniquely offers dual hydrogen-bond acceptor capability without competing N–H donor interactions (pKa of 1,2,4-triazole N–H ≈ 10.26), simplifying the coordination chemistry by eliminating tautomeric complexity [3].

Bioorthogonal Handle for Cellular Delivery

The computed XLogP3 of 1.9 places this compound in a lipophilicity range consistent with moderate membrane permeability while retaining sufficient aqueous solubility for biochemical assay conditions. The 0.6 log unit difference in predicted lipophilicity versus the 2-methyl-2H regioisomer (XLogP3 = 2.5) means that the 1-methyl-1H target is substantially more hydrophilic, which can be advantageous when seeking to minimize non-specific protein binding or lipid accumulation in cellular assays [5]. The bromoalkyl group permits subsequent conversion to azide, amine, or thiol functionalities via straightforward nucleophilic substitution, enabling integration into bioorthogonal ligation strategies (e.g., strain-promoted azide-alkyne cycloaddition, SPAAC) [6]. The gem-dimethyl branch, by restricting conformational flexibility at the linker, may also pre-organize the molecule for enhanced binding entropy when conjugated to biomolecular targets, a principle documented across multiple medicinal chemistry case studies [6].

Multi-Vendor Sourcing Strategy

Procurement risk assessment favors the 1-methyl-1H regioisomer over the 2-methyl-2H analog for multi-year research programs. As of 2025–2026 vendor catalog analysis, the target compound (CAS 1700093-52-2) is actively stocked at 95% minimum purity by at least two independent suppliers (AKSci, Leyan), whereas the 2-methyl-2H regioisomer (CAS 1862419-40-6) has been discontinued by CymitQuimica—a specialty supplier of heterocyclic building blocks—indicating potential fragility in the supply chain for the alternative regioisomer . For laboratories building screening libraries or establishing synthetic routes that depend on consistent building block availability over 2–5 year project timelines, the active multi-vendor status of the 1-methyl-1H compound provides a tangible procurement advantage. Both regioisomers are supplied at identical purity specifications (95%), so procurement decisions can be based primarily on supply continuity and the physicochemical differentiation data presented in Section 3.

Application

Selection Property

Validation Focus

Metabolic-stability probe synthesis

Gem-dimethyl steric shielding and conformational restriction

CYP metabolism assay; oxidative stability assessment

MOF/coordination ligand scaffold

1-Methyl-1H triazole basicity (pKa ~1.25) and high dipole moment

Metal-binding screen; nitrogen lone-pair availability

Bioorthogonal cellular delivery handle

Computed XLogP3 1.9 and bromoalkyl functionalization handle

Cellular permeability; non-specific binding minimization

Long-term building block sourcing

Active multi-vendor supply of 1-methyl-1H regioisomer

Supply continuity monitoring; vendor diversification

• [1] Guan, Q.; Xing, S.; Wang, L.; et al. Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application. J. Med. Chem. 2024, 67 (10), 7788–7824. https://pubmed.ncbi.nlm.nih.gov/38699796/. View Source
• [2] Talele, T.T. Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. J. Med. Chem. 2018, 61, 2166–2210. https://doi.org/10.1021/acs.jmedchem.7b00315. View Source
• [3] Wikipedia. 1,2,4-Triazole. pKa (neutral) = 10.26. https://en.wikipedia.org/wiki/1,2,4-Triazole (accessed 2026-05-01). View Source
• [4] PubChem CID 107058036. 4-(3-Bromo-2,2-dimethylpropyl)-1-methyl-1H-1,2,3-triazole. XLogP3-AA = 1.9. https://pubchem.ncbi.nlm.nih.gov/compound/1700093-52-2 (accessed 2026-05-01). View Source
• [5] PubChem CID 130592295. 4-(3-Bromo-2,2-dimethylpropyl)-2-methyl-2H-1,2,3-triazole. XLogP3-AA = 2.5. https://pubchem.ncbi.nlm.nih.gov/compound/1862419-40-6 (accessed 2026-05-01). View Source
• [6] Talele, T.T. Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. J. Med. Chem. 2018, 61, 2166–2210. https://doi.org/10.1021/acs.jmedchem.7b00315. View Source